4-amino-N3-ethyl-N5-[(2-methoxyphenyl)methyl]-1,2-thiazole-3,5-dicarboxamide

• IUPAC Name: 4-amino-3-N-ethyl-5-N-[(2-methoxyphenyl)methyl]-1,2-thiazole-3,5-dicarboxamide
• InChI: InChI=1S/C15H18N4O3S/c1-3-17-14(20)12-11(16)13(23-19-12)15(21)18-8-9-6-4-5-7-10(9)22-2/h4-7H,3,8,16H2,1-2H3,(H,17,20)(H,18,21)
• InChI Key: BDGSNMDTCYHBDI-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=NSC(=C1N)C(=O)NCC2=CC=CC=C2OC
• Molecular Formula: C15H18N4O3S
• Molecular Weight: 334.4 g/mol

Description

The compound “4-amino-N3-ethyl-N5-[(2-methoxyphenyl)methyl]-1,2-thiazole-3,5-dicarboxamide” is a complex organic molecule. It contains an amino group (-NH2), an ethyl group (-C2H5), a methoxyphenyl group (a phenyl ring with a -OCH3 group), and a thiazole ring (a five-membered ring containing nitrogen and sulfur atoms). It also has two carboxamide groups (-CONH2) attached to the thiazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the thiazole ring, the attachment of the amino and ethyl groups, and the introduction of the methoxyphenyl group. The exact synthesis process would depend on the specific reactions used and the order in which the groups are attached.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, the amino and ethyl groups, and the methoxyphenyl group would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions take place. The amino group, the ethyl group, and the methoxyphenyl group could all potentially participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the specific context in which it is used. For example, if it were used as a drug, its mechanism of action would depend on how it interacts with biological molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. Proper safety precautions should always be taken when handling chemical compounds.

Future Directions

The future directions for research on this compound could include studying its potential uses, investigating its mechanism of action, and exploring new methods for its synthesis.